
Application Notes and Protocols for
Radiolabeling Leukocytes with Tc-99m

Exametazime

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Exametazime

Cat. No.: B024654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the in vitro radiolabeling of autologous

leukocytes with Technetium-99m (Tc-99m) exametazime. This procedure is critical for

diagnostic imaging studies aimed at localizing sites of infection and inflammation.[1][2][3] The

protocol outlines the necessary steps for leukocyte separation, radiolabeling, and quality

control to ensure the efficacy and safety of the final radiopharmaceutical product.

I. Principle of the Method
The lipophilic Tc-99m exametazime complex is designed to penetrate the leukocyte cell

membrane.[1] Once inside the cell, the complex becomes hydrophilic, effectively trapping the

Tc-99m radionuclide within the leukocytes, particularly neutrophils.[1] These radiolabeled

leukocytes, when reinjected into the patient, migrate to areas of infection or inflammation,

allowing for visualization using scintigraphic imaging techniques.[3][4]

II. Materials and Equipment
A comprehensive list of necessary materials and equipment is provided below.
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Category Item

Reagents & Kits Drax Exametazime® Kit (or equivalent)

Sodium Pertechnetate Tc-99m injection

6% Hydroxyethyl starch (HES)

0.9% Sodium Chloride for Injection, USP

(preservative-free)

5% Sodium Chloride for Injection, USP

Sterile Water for Injection, USP

Acid Citrate Dextrose (ACD) solution

Heparin

Disposables 60 mL sterile plastic syringes

19-gauge Butterfly needle infusion set

Sterile centrifuge tubes (15 mL and 50 mL)

Sterile plastic pipettes

Waterproof gloves

Equipment Laminar flow hood or cell isolator

Centrifuge

Dose calibrator

Microscope

Hemocytometer

Collimated radiation detector

Chromatography supplies (ITLC strips, solvents)
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Strict aseptic technique must be maintained throughout the entire procedure to prevent

microbial contamination of the final product.[5] All materials in contact with the patient's blood

must be sterile and clearly labeled with the patient's identification information.[5]

A. Leukocyte Harvest and Separation
Blood Collection:

Prepare a 60 mL syringe containing 8 mL of 6% Hydroxyethyl starch and 2 mL of Heparin.

[1]

Using a 19-gauge butterfly needle, draw approximately 40 mL of whole blood from the

patient into the prepared syringe.[1][2]

Gently mix the contents of the syringe for 2 minutes.[1]

Red Blood Cell Sedimentation:

Clamp the syringe in an upright position, tilted at approximately 10-20 degrees.[1]

Allow the red blood cells to sediment for at least 60 minutes, until the supernatant

(leukocyte-rich plasma) is clear.[1]

Leukocyte-Rich Plasma (LRP) Isolation:

Carefully transfer the upper layer of leukocyte-rich plasma into a sterile centrifuge tube.

Leukocyte Pelleting:

Centrifuge the LRP at 400-450 g for 5 minutes to obtain a leukocyte pellet (WBC button).

[1][2]

Transfer the supernatant, which is leukocyte-poor plasma (LPP), into a separate sterile

tube and save it for later steps.[1]

Red Blood Cell Lysis (if necessary):
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If the WBC button contains a significant number of red blood cells, resuspend the pellet in

1 mL of 0.9% NaCl.[1]

Sequentially add 9 mL of sterile water, swirl for 5-30 seconds, then add 2 mL of 5% NaCl

and 10 mL of 0.9% NaCl, swirling after each addition.[1]

Centrifuge at 400 g for 5 minutes and discard the supernatant.[1]

B. Preparation of Tc-99m Exametazime
Reconstitution:

Add 370 to 2000 MBq (10 to 54 mCi) of sodium pertechnetate Tc-99m eluate in a volume

of 5 mL to the Drax Exametazime® vial.[2][6] The eluate should be from a generator that

was eluted within the last 24 hours and should not be more than 2 hours old.[2]

Gently invert the vial for 10 seconds to ensure complete dissolution. The pH of the

prepared injection should be between 9.0 and 9.8.[2][6]

The reconstituted Tc-99m exametazime should be used for leukocyte labeling within 30

minutes.[1]

Radiochemical Purity Testing:

Perform radiochemical purity testing of the Tc-99m exametazime solution within 2 minutes

of reconstitution using a three-strip chromatography system.[1][6] This is a critical quality

control step to ensure the integrity of the radiopharmaceutical before labeling.

C. Radiolabeling of Leukocytes
Incubation:

Resuspend the final WBC button in 1.5 mL of 0.9% NaCl.[1]

Carefully add the freshly prepared Tc-99m exametazime solution to the tube containing

the resuspended leukocytes.[1][2]
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Incubate at room temperature for 15 minutes, gently swirling every 5 minutes to ensure

the cells remain in suspension.[1][2]

Washing and Final Preparation:

After incubation, add 5 mL of the previously saved LPP to the labeled cells and centrifuge

at 400 g for 5 minutes.[1]

Carefully remove and measure the radioactivity of the supernatant (the "Wash").[1]

Resuspend the radiolabeled leukocyte pellet in 5-10 mL of LPP.[1][7]

Draw the final cell suspension into a non-heparinized syringe using a large-bore needle

(19-gauge or larger).[1][2]

IV. Quality Control
Several quality control measures are essential to ensure the safety and efficacy of the

radiolabeled leukocyte preparation.

Parameter Method Acceptance Criteria

Radiochemical Purity of Tc-

99m Exametazime

Three-strip chromatography

system

>80% lipophilic Tc-99m

exametazime complex

Labeling Efficiency
Measurement of radioactivity in

the cell pellet and supernatant

Typically >50%[7], with an

expected range of 40-80%[8]

Cell Viability Trypan blue exclusion test >95% viable cells

Cell Integrity Microscopic inspection
Absence of significant cell

clumping or aggregation

Calculating Labeling Efficiency:

Labeling Efficiency (%) = [Activity of Labeled Leukocytes / (Activity of Labeled Leukocytes +

Activity of Wash Supernatant)] x 100

V. Dosage and Administration
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Adults: The recommended administered activity is 185 to 370 MBq (5 to 10 mCi) of Tc-99m

labeled leukocytes administered by intravenous injection.[1][3][6]

Administration: The labeled leukocyte suspension should be administered as soon as

possible after labeling, preferably within 1-2 hours, using a 19-gauge needle.[1][2][7]

VI. Experimental Workflows and Signaling Pathways
Diagram 1: Experimental Workflow for Leukocyte
Radiolabeling
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Leukocyte Isolation

Radiolabeling

Final Product Preparation

1. Whole Blood Collection
(40 mL blood, 6% HES, Heparin)

2. Red Blood Cell Sedimentation
(60 min)

3. Leukocyte-Rich Plasma (LRP)
Isolation

4. Centrifugation (400g, 5 min)
to Pellet Leukocytes

5. Leukocyte-Poor Plasma (LPP)
Separation (Save for later)

8. Incubation of Leukocytes
with Tc-99m Exametazime

(15 min, Room Temp)

Leukocyte Pellet

9. Washing with LPP and
Centrifugation (400g, 5 min)

6. Tc-99m Exametazime
Reconstitution

7. Radiochemical Purity QC
of Tc-99m Exametazime

10. Resuspension of Labeled
Leukocytes in LPP

11. Final Product in Syringe

Click to download full resolution via product page

Caption: Workflow for the isolation and radiolabeling of leukocytes.
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Diagram 2: Quality Control and Administration Pathway

Quality Control Checks

Administration and Imaging

Radiolabeled Leukocyte
Suspension

Labeling Efficiency
(>50%)

Cell Viability
(Trypan Blue)

Microscopic Examination
(No Aggregates)

Dose Assay in
Dose Calibrator

Pass Pass Pass

Intravenous Administration
(19G Needle)

Scintigraphic Imaging
(0.5 - 4 hours post-injection)

Click to download full resolution via product page

Caption: Quality control and administration pathway for Tc-99m labeled leukocytes.
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Problem Possible Cause Solution

Low Labeling Efficiency

(<50%)

Poor radiochemical purity of

Tc-99m exametazime

Perform QC on the Tc-99m

exametazime before labeling.

Damaged leukocytes
Handle cells gently during

separation. Check cell viability.

Incorrect incubation time or

temperature

Adhere strictly to the protocol's

incubation parameters.

Cell Clumping Excessive centrifugation force

Ensure centrifuge is properly

calibrated and settings are

correct.

Presence of fibrin clots

Ensure adequate

anticoagulation during blood

draw.

Altered Biodistribution (e.g.,

high lung uptake)
Cell activation or damage

Minimize handling and

manipulation of cells. Ensure

aseptic technique.

VIII. Safety Precautions
Handle all human blood products as potentially infectious and follow universal precautions.

Adhere to all local regulations regarding the handling of radioactive materials. Use

appropriate shielding and personal protective equipment.

The entire procedure should be performed in a suitable aseptic environment, such as a

laminar flow hood or a cell isolator, to prevent contamination.[5]

To avoid cross-contamination, it is recommended to label leukocytes from only one patient at

a time.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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